Cas no 624-67-9 (2-Propynal (>85%, stabilized with Hydroquinone))

2-Propynal (>85%, stabilized with Hydroquinone) Properties

Names and Identifiers

• 2-Propynal
• prop-2-ynal
• Propargyl aldehyde
• PROPIOLALDEHYDE
• Propynal
• 2-Propyn-1-al
• propargylic aldehyde
• Propioaldehyde
• Propiolaldehye
• propiolic aldehyde
• Propyn-3-al
• Acetylenecarboxaldehyde
• Formylacetylene
• Propargylaldehyde
• InChI=1/C3H2O/c1-2-3-4/h1,3H
• SJ8A65XF7N
• 2-Propynal (>85%, stabilized with Hydroquinone)
• Q21099676
• C05985
• UNII-SJ8A65XF7N
• IJNJLGFTSIAHEA-UHFFFAOYSA-
• 624-67-9
• CHEBI:27976
• DTXSID3060790
• NS00035036
• MFCD00040470
• BRN 1098318
• BCP06452
• CHEMBL722
• EN300-76056
• HC.equiv.CCHO
• 4-01-00-03537 (Beilstein Handbook Reference)
• AKOS006280816
• A833789
• 2-Propyn-1-one
• EINECS 210-857-4
• DB-008675
• Prorynal
• 2-propine-1-al
• Propiolaldehyde
• PROPYNAL
• Propiolic aldehyde
• +Expand

• MDL： MFCD00040470
• InChIKey： IJNJLGFTSIAHEA-UHFFFAOYSA-N
• Inchi： InChI=1S/C3H2O/c1-2-3-4/h1,3H
• SMILES： C#CC=O

Computed Properties

• Exact Mass: 54.010565g/mol
• Surface Charge: 0
• XLogP3: 0.2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 54.010565g/mol
• Monoisotopic Mass: 54.010565g/mol
• Topological Polar Surface Area: 17.1Ų
• Heavy Atom Count: 4
• Complexity: 54.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: -0.18150
• PSA: 17.07000
• Refractive Index: 1.4070 (589.3 nm 20 ºC)
• Boiling Point: 60 ºC
• Melting Point: 126-127 ºC
• Flash Point: 4.8±15.7 ºC,
• Solubility: Slightly soluble (25 g/l) (25 º C),
• Density: 0.9160 g/cm3 (20 ºC)

2-Propynal (>85%, stabilized with Hydroquinone) Security Information

• Safety Instruction： 16
• Risk Phrases：R10
• Hazardous Material transportation number：UN 1989
• Risk Phrases： 10

2-Propynal (>85%, stabilized with Hydroquinone) Customs Data

• HS CODE：2912190090
• Customs Data：

  China Customs Code:

  2912190090

  Overview:

  HS: 2912190090. Other acyclic aldehydes(No other oxygen-containing groups). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Appearance of tetraformaldehyde

  Summary:

  2912190090 acyclic aldehydes without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%